Cas no 163719-80-0 (Ethyl 3-pyridin-4-yl-1,2,4-oxadiazole-5-carboxylate)

Ethyl 3-pyridin-4-yl-1,2,4-oxadiazole-5-carboxylate is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a pyridinyl group at the 3-position and an ethoxycarbonyl moiety at the 5-position. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and materials science. The oxadiazole scaffold is known for its stability and bioisosteric properties, making it valuable in drug design, while the pyridine ring enhances binding interactions in target systems. The ethyl ester group offers further functionalization potential, enabling derivatization for diverse research applications. Its well-defined reactivity and structural features make it a useful intermediate for developing pharmacologically active compounds or functional materials.
Ethyl 3-pyridin-4-yl-1,2,4-oxadiazole-5-carboxylate structure
163719-80-0 structure
Product Name:Ethyl 3-pyridin-4-yl-1,2,4-oxadiazole-5-carboxylate
CAS No:163719-80-0
MF:C10H9N3O3
MW:219.196761846542
MDL:MFCD09743314
CID:1083535
PubChem ID:16767420
Update Time:2025-06-08

Ethyl 3-pyridin-4-yl-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(pyridin-4-yl)-1,2,4-oxadiazole-5-carboxylate
    • ethyl 3-pyridin-4-yl-1,2,4-oxadiazole-5-carboxylate
    • 3-PYRIDIN-4-YL-[1,2,4]OXADIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
    • 1,2,4-Oxadiazole-5-carboxylic acid,3-(4-pyridinyl)-,ethyl ester
    • CCG-125151
    • CS-0313274
    • SCHEMBL4528391
    • STK503107
    • DB-351459
    • KJAWTTRLKLWDGL-UHFFFAOYSA-N
    • MFCD09743314
    • ALBB-004324
    • AB51131
    • ethyl 3-(4-pyridyl)-1,2,4-oxadiazole-5-carboxylate
    • AKOS001763991
    • 163719-80-0
    • ethyl3-(pyridin-4-yl)-1,2,4-oxadiazole-5-carboxylate
    • BS-4273
    • ethyl 3-pyridin-4-yl-[1,2,4]oxadiazole-5-carboxylate
    • Ethyl 3-pyridin-4-yl-1,2,4-oxadiazole-5-carboxylate
    • MDL： MFCD09743314
    • Inchi： 1S/C10H9N3O3/c1-2-15-10(14)9-12-8(13-16-9)7-3-5-11-6-4-7/h3-6H,2H2,1H3
    • InChI Key： KJAWTTRLKLWDGL-UHFFFAOYSA-N
    • SMILES： O(C(C1=NC(C2C=CN=CC=2)=NO1)=O)CC

Computed Properties

  • Exact Mass: 219.064
  • Monoisotopic Mass: 219.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.1A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.277
  • Boiling Point: 378.1°C at 760 mmHg
  • Flash Point: 182.5°C
  • Refractive Index: 1.539

Ethyl 3-pyridin-4-yl-1,2,4-oxadiazole-5-carboxylate Pricemore >>

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Ethyl 3-pyridin-4-yl-1,2,4-oxadiazole-5-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:163719-80-0)Ethyl 3-pyridin-4-yl-1,2,4-oxadiazole-5-carboxylate
Order Number:A1134995
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:38
Price ($):481.0
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Amadis Chemical Company Limited
(CAS:163719-80-0)Ethyl 3-pyridin-4-yl-1,2,4-oxadiazole-5-carboxylate
A1134995
Purity:99%
Quantity:1g
Price ($):481.0
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